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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647

For Immediate Release

This technical guide provides an in-depth overview of Carbocisteine-13C3, a stable isotope-
labeled version of the mucolytic agent Carbocisteine. Intended for researchers, scientists, and
professionals in drug development, this document details its chemical properties, structure, and
applications in experimental settings, including detailed analytical methodologies and relevant
biological pathways.

Core Chemical and Physical Data

Carbocisteine-13C3 is a labeled form of Carbocisteine where three carbon atoms are replaced
with the Carbon-13 isotope. This isotopic labeling makes it a valuable tool in pharmacokinetic
and metabolism studies, often used as an internal standard for the quantification of
Carbocisteine in biological matrices.[1][2][3]
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Chemical Name

S-((carboxy-13C)methyl-13C)-L-cysteine-1-
13C[4]

Synonyms

Carbocysteine-13C3, [13C3]-Carbocisteine, L-
Carbocisteine-13C3

CAS Number

1391068-19-1[4]

Molecular Formula

C213C3HoNO4S[4][5]

Molecular Weight 182.17 g/mol [2][6]
Appearance Off-white solid[4]
N Soluble in methanol and slightly soluble in
Solubility )
agueous acid.[4]
Storage 2-8°C, hygroscopic, under inert atmosphere.

Purity (by HPLC)

>098%[4]

Chemical Structure

The chemical structure of Carbocisteine-13C3 is identical to that of Carbocisteine, with the
exception of the three 13C atoms.

Caption: Chemical structure of Carbocisteine-13C3.

Synthesis and Preparation

While a specific, detailed synthesis protocol for Carbocisteine-13C3 is not readily available in
the public domain, a general method can be inferred from the synthesis of unlabeled
Carbocisteine. The synthesis typically involves the alkylation of L-cysteine with a labeled
chloroacetic acid derivative.

A patented method for the synthesis of Carbocisteine involves a one-pot reaction process.[7]
This process can be adapted for the synthesis of Carbocisteine-13C3 by utilizing 3C-labeled
precursors. The general steps are as follows:
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 Dissolution: L-cysteine hydrochloride monohydrate and *3C-labeled monochloroacetic acid
are dissolved in purified water with stirring.

o Carboxymethylation: A solution of sodium hydroxide is added to the reaction mixture to
control the pH between 7.5 and 9.5, facilitating the carboxymethylation reaction at room
temperature.

o Decolorization and Filtration: The pH is adjusted to 6-7 with concentrated hydrochloric acid,
and the solution is heated. Activated carbon is added for decolorization, followed by hot
filtration.

o Crystallization and Purification: The filtrate is cooled to induce crystallization. The resulting
crude product is purified by washing with purified water and centrifugation to yield the final
product.

Experimental Protocols and Analytical
Methodologies

Carbocisteine-13C3 is primarily used as an internal standard in quantitative bioanalytical
methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the
determination of Carbocisteine in biological samples like human plasma.[1][3]

LC-MS/MS Method for Quantification of Carbocisteine in
Human Plasma

This method was developed for pharmacokinetic and bioequivalence studies.[1][3][8]

o Sample Preparation: Solid Phase Extraction (SPE) is employed to extract Carbocisteine and
the internal standard (Carbocisteine-13C3) from human plasma.[1][3]

o Chromatographic Separation:

[¢]

Column: Waters Symmetry Shield RP8, 150 x 3.9 mm, 5 um.[8]

[¢]

Mobile Phase: A mixture of methanol and 0.5% formic acid solution (40:60 v/v).[8]

[e]

Flow Rate: 500 pL/min.[8]
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o Injection Volume: 5 pL.[8]
o Column Temperature: 40°C.[8]
o Run Time: 4.50 minutes.[8]
e Mass Spectrometric Detection:
o lonization Mode: Positive ion mode.
o MRM Transitions:
» Carbocisteine: 180.0 > 89.0.[8]

» Internal Standard (Rosiglitazone in the cited study, but Carbocisteine-13C3 would have
a distinct transition): The specific transition for Carbocisteine-13C3 is not provided in
the available literature but would be determined during method development.

» Validation: The method was validated over a concentration range of 50.000 ng/mL to
6000.000 ng/mL.[8]

Other Analytical Techniques for Carbocisteine and its
Impurities

Other validated methods for the analysis of Carbocisteine that can be adapted for use with its
labeled counterpart include:

e HPLC with Corona Charged Aerosol Detection (CAD): Used for impurity profiling. The
separation is achieved on a mixed-mode column (hydrophobic C18 and strong cation
exchange) with a mobile phase of 10 mM trifluoroacetic acid and 12% (V/V) acetonitrile.[9]

e Quantitative NMR (gNMR): Employed for the determination of impurities not amenable to
HPLC-CAD, using maleic acid as an internal standard.[9]

e UV/Vis Spectroscopy: Used for the quantification of cysteine after reaction with Ellman’s
reagent.[9]
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Mechanism of Action and Signaling Pathways

Carbocisteine, the unlabeled analogue of Carbocisteine-13C3, is a mucolytic agent that
reduces the viscosity of sputum.[1] Its mechanism of action is multifaceted, involving the
modulation of mucus production and anti-inflammatory effects.[10][11]

Carbocisteine is known to influence key inflammatory signaling pathways, including the NF-kB
and ERK1/2 MAPK pathways.[10][11][12][13] By suppressing these pathways, Carbocisteine
can reduce the production of pro-inflammatory cytokines like TNF-alpha, thereby mitigating

lung inflammation.[12]
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Caption: Carbocisteine's inhibitory effect on inflammatory signaling pathways.

Experimental Workflow: Quantification of
Carbocisteine in Plasma

The following diagram illustrates a typical workflow for the quantification of Carbocisteine in
plasma samples using Carbocisteine-13C3 as an internal standard.
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Caption: Workflow for Carbocisteine quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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